Cas no 145854-47-3 (Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-)

• Product Name: Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-
• CAS No: 145854-47-3
• MF: C₁₄H₆F₆N₂O₅
• MW: 396.198264598846
• CID: 2778025
• Update Time: 2023-08-07

Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-oxybis[4-nitro-3-(trifluoromethyl)-

• Inchi： 1S/C14H6F6N2O5/c15-13(16,17)9-5-7(1-3-11(9)21(23)24)27-8-2-4-12(22(25)26)10(6-8)14(18,19)20/h1-6H
• InChI Key： RUAXZKJZFYCDQB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)OC1=CC=C(C(C(F)(F)F)=C1)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 510
• XLogP3: 4.9
• Topological Polar Surface Area: 101